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Compound of Interest

Compound Name:
2-(4-Bromo-2-chlorophenyl)acetic

acid

Cat. No.: B1523554 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-(4-Bromo-2-chlorophenyl)acetic
acid

Introduction

2-(4-Bromo-2-chlorophenyl)acetic acid (CAS No: 916516-89-7) is a halogenated

phenylacetic acid derivative that serves as a versatile building block in modern organic

synthesis.[1][2] Its structural features, particularly the reactive sites created by the bromine and

chlorine substituents, make it a valuable intermediate in the development of complex

molecules, including those targeted for protein degradation pathways.[1][3] However, the same

chemical reactivity that makes this compound synthetically useful also necessitates a

comprehensive understanding and strict implementation of safety and handling protocols. This

guide provides an in-depth framework for researchers, scientists, and drug development

professionals to manage the risks associated with this compound, ensuring both personal

safety and experimental integrity.

Hazard Identification and Risk Assessment
A thorough risk assessment is the cornerstone of safe laboratory practice. While specific

toxicological data for 2-(4-Bromo-2-chlorophenyl)acetic acid is not extensively documented,

the known hazards of its structural isomers and related compounds provide a strong basis for a

conservative and prudent approach to its handling.
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1.1. Physicochemical Properties

A clear understanding of the compound's basic properties is essential for safe handling and

storage.

Property Value Source

CAS Number 916516-89-7 [1]

Molecular Formula C₈H₆BrClO₂ [1][2]

Molecular Weight 249.49 g/mol [1][2]

Appearance
White to off-white crystalline

powder/solid
[2][4]

Purity Typically ≥98% [1]

1.2. GHS Hazard Classification (Analog-Based Assessment)

Based on data from closely related compounds such as α-Bromo-2-chlorophenylacetic acid

and α-Bromo-4-chlorophenylacetic acid, this compound should be handled as a substance with

the following potential hazards:
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Hazard Class GHS Category Hazard Statement
Rationale / Causal
Link

Skin

Corrosion/Irritation
Category 1B / 2

H314: Causes severe

skin burns and eye

damage / H315:

Causes skin irritation

The acidic nature and

reactive α-bromo

group can denature

proteins and cause

chemical burns or

significant irritation

upon contact with

skin.[5][6][7]

Serious Eye

Damage/Irritation
Category 1 / 2A

H318: Causes serious

eye damage / H319:

Causes serious eye

irritation

Ocular tissue is

extremely sensitive.

Direct contact with the

solid or dust can lead

to severe, potentially

irreversible damage.

[5][6][8]

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed

Ingestion can lead to

systemic toxicity.[6][7]

[9]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation

Inhalation of the dust

can irritate the

mucous membranes

and lining of the

respiratory tract.[8][10]

Causality of Hazards: The hazardous nature of this molecule is intrinsically linked to its

chemical structure. The carboxylic acid group provides corrosive properties, while the halogen

substituents (bromo and chloro) enhance its reactivity, making it a potent irritant and sensitizer.

The α-bromo group, in particular, is a known alkylating agent, which contributes to its potential

for causing cellular damage.
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Exposure Controls: Engineering and Personal
Protection
A multi-layered approach, prioritizing engineering controls and supplemented by appropriate

Personal Protective Equipment (PPE), is critical to minimize exposure.

2.1. Engineering Controls

The primary objective of engineering controls is to isolate the researcher from the hazard.

Chemical Fume Hood: All manipulations of 2-(4-Bromo-2-chlorophenyl)acetic acid,

including weighing, transferring, and preparing solutions, must be performed inside a

certified chemical fume hood to prevent inhalation of dust or vapors.[11]

Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are

diluted and removed.[10][12]

Emergency Equipment: Safety showers and eyewash stations must be readily accessible

and tested regularly. Their location should be clearly marked and unobstructed.[5][13]

2.2. Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected carefully to provide adequate protection.
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Protection Area Specification
Rationale and Best
Practices

Eye & Face

Safety goggles (ANSI Z87.1 or

EN166 compliant). A face

shield should be worn over

goggles when handling larger

quantities or if there is a

significant splash risk.

Protects against dust particles

and splashes. Standard safety

glasses do not provide a

sufficient seal.[5][8]

Skin (Hands) Nitrile or neoprene gloves.

Inspect gloves for tears or

holes before each use. Use

proper removal techniques to

avoid contaminating skin.

Dispose of contaminated

gloves immediately as

hazardous waste.[10]

Skin (Body)

Chemical-resistant lab coat,

long pants, and closed-toe

shoes.

Provides a barrier against

accidental spills. Lab coats

should be laundered

separately from personal

clothing.[12]

Respiratory
NIOSH/MSHA or EN 149

approved respirator.

Required if engineering

controls are insufficient or

during a large spill cleanup

where dust generation is

unavoidable.[5][10]

Protocols for Safe Handling, Storage, and Disposal
Adherence to standardized protocols is essential for reproducible science and personal safety.

3.1. Chemical Handling Workflow

The following diagram outlines the logical flow for safely handling the compound.
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Preparation Phase

Handling Phase (in Fume Hood)

Post-Handling Phase

1. Risk Assessment
Review SDS & SOPs

2. Don PPE
(Goggles, Lab Coat, Gloves)

3. Verify Engineering Controls
(Fume Hood, Eyewash Station)

4. Weigh Compound
Minimize dust generation

5. Transfer to Reaction Vessel

6. Decontaminate Glassware
& Work Surfaces

7. Dispose of Waste
(Solid waste, gloves)

8. Doff PPE
Properly

9. Wash Hands
Thoroughly

Click to download full resolution via product page

Caption: Standard workflow for handling 2-(4-Bromo-2-chlorophenyl)acetic acid.
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3.2. Storage Requirements

Proper storage is crucial for maintaining chemical integrity and preventing accidents.

Containers: Store in the original, tightly sealed container to prevent moisture absorption and

contamination.[12][14]

Location: Keep containers in a cool, dry, and well-ventilated area designated for corrosive

and toxic solids.[10][11][12] The storage area should be locked and accessible only to

authorized personnel.[5]

Segregation: Store away from incompatible materials, such as strong oxidizing agents,

bases, and metals.[12][13] Acids may react with metals to produce flammable hydrogen gas.

[12]

Temperature: While some suppliers recommend room temperature storage[1], others

suggest refrigerated conditions (0-8°C)[4]. It is best to follow the recommendation on the

supplier's label and safety data sheet.

3.3. Waste Disposal Protocol

Chemical waste must be managed responsibly to protect personnel and the environment.

Classification: This compound must be disposed of as hazardous chemical waste.[11]

Containment: Collect waste material (including contaminated gloves, weigh paper, and

pipette tips) in a designated, properly labeled, and sealed hazardous waste container.

Regulations: All waste disposal must adhere to local, state, and federal regulations.[14] Do

not dispose of this material down the drain or in regular trash.[14] Contact your institution's

Environmental Health & Safety (EHS) department for specific disposal procedures.

Emergency Response Procedures
Rapid and correct response during an emergency can significantly mitigate harm.

4.1. First Aid Measures
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Immediate action is critical in the event of an exposure.

Exposure Route First Aid Protocol

Eye Contact

Immediately hold eyelids apart and flush eyes

continuously with a gentle stream of water from

an eyewash station for at least 15 minutes.[10]

[12] Remove contact lenses if present and easy

to do. Seek immediate medical attention.[5]

Skin Contact

Immediately flush the affected area with large

amounts of water for at least 15 minutes, using

a safety shower if necessary.[12] Remove all

contaminated clothing while flushing. Wash the

skin with soap and water. Seek immediate

medical attention.[5][12]

Inhalation

Move the person to fresh air and keep them

warm and at rest.[12] If breathing is difficult or

has stopped, provide artificial respiration (do not

use mouth-to-mouth).[5] Seek immediate

medical attention.[5][12]

Ingestion

Do NOT induce vomiting.[5][12] Rinse the

mouth thoroughly with water. Never give

anything by mouth to an unconscious person.

[10] Seek immediate medical attention.[5][12]

4.2. Spill Response

The following workflow should be initiated in the event of a spill.
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Spill Occurs

1. Alert Personnel
& Evacuate Area

2. Don Appropriate PPE
(Gloves, Goggles, Respirator)

If trained & safe to do so

3. Contain Spill
Prevent entry into drains

4. Dry Cleanup
Sweep/scoop solid material

5. Collect Waste
Place in sealed, labeled container

6. Decontaminate Area
Wash with soap and water

7. Report Incident
To Lab Supervisor / EHS

Response Complete

Click to download full resolution via product page

Caption: Emergency response workflow for a solid chemical spill.
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For any significant spill, evacuate the area and contact your institution's EHS department

immediately. Do not attempt to clean up a large spill without proper training and equipment.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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